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Compound of Interest

Compound Name: 1-Butanethiol

Cat. No.: B090362 Get Quote

This guide provides a concise yet comprehensive overview of the fundamental chemical

properties of 1-Butanethiol, tailored for researchers, scientists, and professionals in drug

development.

Chemical Identity and Formula
1-Butanethiol, also known as n-butyl mercaptan, is an organosulfur compound with a distinct,

strong odor.[1] Its chemical structure consists of a four-carbon butyl group attached to a thiol

functional group (-SH).

The molecular formula for 1-Butanethiol is C₄H₁₀S.[1][2][3][4][5] This formula indicates that

each molecule is composed of four carbon atoms, ten hydrogen atoms, and one sulfur atom.

The linear formula can be represented as CH₃(CH₂)₃SH.[6][7]

Molecular Weight and Composition
The molecular weight of 1-Butanethiol has been determined to be approximately 90.19 g/mol .

[3][4][6][7] More precise measurements report the value as 90.187 g/mol .[2] A summary of its

molecular properties and elemental composition is presented in the table below.
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Property Value

Molecular Formula C₄H₁₀S

Molecular Weight 90.19 g/mol [3][4]

Elemental Composition

Carbon (C) 53.3%

Hydrogen (H) 11.2%

Sulfur (S) 35.5%[8]

Structural Representation
To illustrate the relationship between the chemical name, its formula, and constituent elements,

the following diagram provides a clear visualization.
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Chemical Identity of 1-Butanethiol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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